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Compound of Interest

Compound Name: Alpha cedrene epoxide

Cat. No.: B081349 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of alpha-Cedrene

Epoxide

Introduction
Alpha-cedrene epoxide is a naturally derived sesquiterpenoid epoxide that belongs to the

cedrane family of organic compounds.[1][2] It is a derivative of alpha-cedrene, a primary

constituent of cedarwood oil.[1][3] The presence of the strained three-membered epoxide ring

makes it a versatile intermediate in organic synthesis, particularly in the fragrance and

pharmaceutical industries.[1][4] This document provides a comprehensive overview of its

physical and chemical properties, experimental protocols for its synthesis and analysis, and a

summary of its known biological activities, tailored for researchers, scientists, and professionals

in drug development.

Physical and Chemical Properties
Alpha-cedrene epoxide is a colorless to pale yellow liquid with a characteristic woody, cedar-

like odor.[3][5] It is classified as a cedrane sesquiterpenoid, composed of three isoprene units

forming a C15 skeleton.[1][2]

Physical Properties
The key physical properties of alpha-cedrene epoxide are summarized in the table below.
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Property Value Source

Molecular Formula C₁₅H₂₄O [1][3][6][7][8]

Molecular Weight 220.35 g/mol [1][3][6][7][8][9]

Appearance Colorless to pale yellow liquid [3][5]

Odor Woody, cedar-like [3]

Boiling Point
264.4 °C to 283 °C at 760

mmHg
[9][10][11][12]

Density ~1.04 g/cm³ [7][10]

Flash Point 93.89 °C to 98.4 °C [5][10][11]

Refractive Index 1.493 to 1.531 @ 20.00 °C [5][11]

XLogP3 3.9 [3][6][8][10]

Chemical Properties and Reactivity
The chemical behavior of alpha-cedrene epoxide is dominated by the reactivity of its epoxide

ring. This strained three-membered ring is susceptible to ring-opening reactions with a wide

array of nucleophiles, making it a valuable synthetic intermediate.[1]

Acid-Catalyzed Ring Opening: Under acidic conditions, the epoxide oxygen is protonated,

creating a good leaving group. This is followed by nucleophilic attack, leading to the

formation of diols.[1][3] The mechanism is considered a hybrid between SN1 and SN2

pathways.

Base-Catalyzed Ring Opening: Unlike other ethers, the strained nature of the epoxide allows

for cleavage under basic conditions.

Reductive Opening: The use of reducing agents, such as lithium aluminum hydride (LiAlH₄),

can open the epoxide ring to form specific alcohols. This reaction is crucial for the

stereospecific synthesis of valuable derivatives.[1]

Synthetic Intermediate: Alpha-cedrene epoxide serves as a key intermediate in the synthesis

of high-value molecules for the fragrance industry, such as potent amber odorants.[1][4] For
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instance, it can be isomerized to cedranone, which is then converted to cedrene cis-diol, a

precursor to powerful aroma compounds.[1][13]

Spectroscopic Data
Spectroscopic techniques are essential for the structural elucidation and characterization of

alpha-cedrene epoxide.

Spectroscopic Data Description

¹H NMR

Protons on the epoxide ring typically show

diagnostic signals in the chemical shift region of

δ 3.0–4.5 ppm. Coupling constants provide

information about the relative stereochemistry.

[1]

Mass Spectrometry (MS)

In Gas Chromatography-Mass Spectrometry

(GC-MS), alpha-cedrene epoxide shows a

molecular ion peak at m/z 220. The top peak in

the mass spectrum is often observed at m/z

205.[6]

Experimental Protocols
Synthesis of alpha-Cedrene Epoxide
The primary method for synthesizing alpha-cedrene epoxide is through the direct epoxidation

of its precursor, α-cedrene.

Method 1: Epoxidation using Peroxy Acids

This method employs common oxidizing agents like meta-chloroperoxybenzoic acid (m-CPBA)

or peracetic acid. The stereochemical outcome is dependent on the reagent and reaction

conditions, with the peroxy acid generally approaching from the less sterically hindered face of

the double bond.[1]

Materials: (-)-α-cedrene, peracetic acid, appropriate solvent (e.g., dichloromethane), sodium

bicarbonate solution.
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Procedure:

Dissolve (-)-α-cedrene in the chosen solvent in a reaction flask.

Cool the solution in an ice bath.

Slowly add a solution of peracetic acid to the cooled mixture while stirring.

Monitor the reaction progress using thin-layer chromatography (TLC) or GC-MS.

Once the reaction is complete, quench the excess peroxy acid by adding a saturated

solution of sodium bicarbonate.

Separate the organic layer, wash it with water and brine, and then dry it over anhydrous

sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude (-)-α-cedrene epoxide.

Purify the product using column chromatography if necessary.

Method 2: Chemoenzymatic Epoxidation

This approach offers high stereospecificity and regioselectivity under mild conditions. A notable

patented method utilizes a lipase enzyme with hydrogen peroxide.[1][13]

Materials: α-cedrene, lipase enzyme, hydrogen peroxide, buffer solution.

Procedure:

Disperse α-cedrene in a suitable buffer solution.

Add the lipase enzyme to the mixture.

Slowly add hydrogen peroxide to the reaction mixture while maintaining the temperature

between 20°C and 35°C.[13]

Stir the reaction until completion, monitoring by GC-MS.
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The resulting cedrene epoxide can often be used in subsequent steps without extensive

purification.[13]

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the principal analytical technique for both qualitative and quantitative analysis of

alpha-cedrene epoxide.[1]

Sample Preparation: Dilute the sample containing alpha-cedrene epoxide in a suitable

volatile solvent (e.g., hexane or ethyl acetate).

GC Conditions (Typical):

Column: A non-polar capillary column (e.g., DB-5ms).

Injector Temperature: ~250°C.

Oven Program: Start at a low temperature (e.g., 60°C), then ramp up to a higher

temperature (e.g., 240°C) to separate compounds by their boiling points.

MS Conditions (Typical):

Ion Source Temperature: ~200-230°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Scan Range: 35-400 m/z.

Data Analysis: Identify alpha-cedrene epoxide by its retention time and the fragmentation

pattern in its mass spectrum, comparing it to known standards or library data.

Biological Activities
Research into the biological effects of alpha-cedrene epoxide is ongoing, with many studies

focusing on essential oils that contain it as a component.
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Antimicrobial and Antibacterial Activity: Essential oils containing alpha-cedrene and its

derivatives have shown significant growth suppression against Gram-positive bacteria.[1] For

example, the essential oil from Cunninghamia lanceolata var. konishii, which contains alpha-

cedrene, exhibited strong activity with Minimum Inhibitory Concentration (MIC) values

between 31.25 and 62.5 µg/mL.[1] However, specific data on the isolated epoxide is limited.

Anti-inflammatory and Antioxidant Properties: Some studies suggest that alpha-cedrene

epoxide may possess anti-inflammatory and antioxidant properties, though further research

is required to validate these effects for human health applications.[3] The epoxide functional

group is known to contribute to the biological activities of various natural products.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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